(Z)-2-(2-((3,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[2-(3,4-dimethylphenyl)imino-4-thiophen-2-yl-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C17H18N2OS2/c1-12-5-6-14(10-13(12)2)18-17-19(7-8-20)15(11-22-17)16-4-3-9-21-16/h3-6,9-11,20H,7-8H2,1-2H3
• InChI Key: APYYAAQCQWZLJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N=C2N(C(=CS2)C3=CC=CS3)CCO)C
• Molecular Formula: C17H18N2OS2
• Molecular Weight: 330.5 g/mol

Description

(Z)-2-(2-((3,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (Z)-2-(2-((3,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting various enzymes and receptors in the body. It has been shown to inhibit acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, which is important for memory and learning. It also inhibits monoamine oxidase, an enzyme that breaks down neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in mood regulation.
Biochemical and Physiological Effects:
Studies have shown that (Z)-2-(2-((3,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol has various biochemical and physiological effects. It has been shown to improve memory and cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It also has antitumor activity and has been shown to inhibit the growth of various cancer cell lines. In addition, it has antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One advantage of (Z)-2-(2-((3,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol is its broad range of pharmacological activities. It has potential applications in various fields of scientific research, making it a versatile compound for lab experiments. However, one limitation is the lack of understanding of its mechanism of action. Further studies are needed to fully elucidate the pharmacological effects of this compound.

Future Directions

There are several future directions for the study of (Z)-2-(2-((3,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol. One direction is the development of new drugs based on this compound for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Another direction is the development of new antibiotics based on this compound for the treatment of bacterial and fungal infections. Further studies are also needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of (Z)-2-(2-((3,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol involves the reaction of 3,4-dimethylbenzaldehyde with thiophene-2-carbaldehyde in the presence of ammonium acetate and acetic acid to form the corresponding imine. The imine is then reacted with thiosemicarbazide in ethanol to produce the thiazole ring. Finally, the thiazole compound is reduced with sodium borohydride in methanol to yield the desired product.

Scientific Research Applications

(Z)-2-(2-((3,4-dimethylphenyl)imino)-4-(thiophen-2-yl)thiazol-3(2H)-yl)ethanol has potential applications in various fields of scientific research. It has been studied for its antibacterial, antifungal, and antitumor activities. In addition, it has shown promising results in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.